Cas no 8015-86-9 (Carnauba Wax)

• Product Name: Carnauba Wax
• CAS No: 8015-86-9
• MF: C₂₂H₂₈N₄O₅
• MW: 428.481525421143
• MDL: MFCD00130724
• CID: 48044
• PubChem ID: 47206909
• Update Time: 2025-10-20

Carnauba Wax Chemical and Physical Properties

Names and Identifiers

• Carnauba wax
• Carnauba wax No. 1 yellow
• Carnauba wax, refined, No. 1, yellow
• Carnauba wax No. 3 yellow
• Brazil wax
• MHAQ
• AMENTANTRONE
• Mitoxantrone Impurity B
• 1-Deshydroxy Mitoxantrone
• NIOSH/CB5749300
• CB57493000
• 1,4-Bis(2-(2-hydroxyethylamino)ethylamino)-8-hydroxyanthraquinone
• 1-Hydroxy-5,8-bis(2-((2-hydroxyethyl)amino)ethylamino)-9,10-anthracenedione
• refined ,mp >83 inverted exclamation markae, light yellow
• 8015-86-9
• Carnauba Wax

• MDL： MFCD00130724
• Inchi： 1S/C22H28N4O5/c27-12-10-23-6-8-25-15-4-5-16(26-9-7-24-11-13-28)20-19(15)21(30)14-2-1-3-17(29)18(14)22(20)31/h1-5,23-29H,6-13H2
• InChI Key： KWAZOPYMFGJFGI-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C2=C(C=CC(=C21)NCCNCCO)NCCNCCO)=O)O

Computed Properties

• Exact Mass: 352.997569
• Monoisotopic Mass: 352.997569
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 143

Experimental Properties

• Color/Form: Brown to light yellow brittle wax with resinous cross-section and slight odor
• Density: 0.990-0.999
• Melting Point: 81-86 °C
• Flash Point: 282 °C
• Refractive Index: 1.4500
• Water Partition Coefficient: Soluble in diethyl ether, alkali, chloroform. Slightly soluble in boiling ethanol. Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Sensitiveness: Sensitive to humidity
• Merck: 14,1846

Carnauba Wax Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Avoid contact with oxidizing materials. Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones
• Material Chemicals High Polymer Materials

Additional information on Carnauba Wax

Recent Advances in the Application of Carnauba Wax (8015-86-9) in Pharmaceutical and Biomedical Research

Carnauba Wax (CAS No. 8015-86-9), a natural plant-derived wax obtained from the leaves of the Brazilian palm Copernicia prunifera, has garnered significant attention in recent pharmaceutical and biomedical research due to its unique physicochemical properties. This wax is composed of complex mixtures of aliphatic esters, fatty alcohols, and acids, making it an ideal candidate for various applications in drug delivery systems, coatings, and biomedical devices. Recent studies have explored its potential in enhancing the stability, bioavailability, and controlled release of active pharmaceutical ingredients (APIs).

One of the most notable advancements in the application of Carnauba Wax is its use in solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). A 2023 study published in the *International Journal of Pharmaceutics* demonstrated that Carnauba Wax-based SLNs significantly improved the encapsulation efficiency and sustained release of hydrophobic drugs, such as anticancer agents. The study highlighted the wax's ability to form stable colloidal systems, which could be tailored for targeted drug delivery, reducing systemic toxicity and improving therapeutic outcomes.

In addition to drug delivery, Carnauba Wax has been investigated for its role in coating technologies. A recent report in *Materials Science and Engineering: C* showcased its application in enteric coatings, where it provided excellent resistance to gastric fluids while ensuring rapid dissolution in intestinal environments. This property is particularly valuable for oral dosage forms that require site-specific drug release. Furthermore, the wax's biocompatibility and low toxicity make it a promising alternative to synthetic polymers in pharmaceutical coatings.

Beyond traditional pharmaceutical applications, Carnauba Wax has also been explored in biomedical engineering. A 2024 study in *Biomaterials Science* revealed its potential in 3D printing of medical implants. The wax's thermal stability and malleability allowed for the fabrication of intricate structures with precise drug-eluting capabilities, opening new avenues for personalized medicine. Researchers emphasized that the incorporation of Carnauba Wax into biocompatible matrices could enhance the mechanical properties of implants while ensuring controlled drug release over extended periods.

Despite these promising developments, challenges remain in the standardization and scalability of Carnauba Wax-based formulations. Variability in the wax's composition due to natural sourcing can impact batch-to-batch consistency, necessitating rigorous quality control measures. However, ongoing research into purification techniques and synthetic analogs aims to address these limitations, paving the way for broader industrial adoption.

In conclusion, Carnauba Wax (8015-86-9) continues to emerge as a versatile and sustainable material in pharmaceutical and biomedical research. Its applications in drug delivery, coatings, and biomedical devices underscore its potential to revolutionize therapeutic strategies. Future studies should focus on optimizing its properties and exploring novel formulations to fully harness its benefits in clinical settings.